Cas no 2580202-23-7 (Tert-butyl 2-(2-aminocyclobutyl)acetate)

• Product Name: Tert-butyl 2-(2-aminocyclobutyl)acetate
• CAS No: 2580202-23-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5661718
• PubChem ID: 165893627
• Update Time: 2025-10-13

Tert-butyl 2-(2-aminocyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-aminocyclobutyl)acetate
• 2580202-23-7
• EN300-27726717
• Tert-butyl 2-(2-aminocyclobutyl)acetate

• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)6-7-4-5-8(7)11/h7-8H,4-6,11H2,1-3H3
• InChI Key： YDSDYZZRAACXSY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCC1N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-(2-aminocyclobutyl)acetate

Comprehensive Guide to Tert-butyl 2-(2-aminocyclobutyl)acetate (CAS No. 2580202-23-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Tert-butyl 2-(2-aminocyclobutyl)acetate (CAS No. 2580202-23-7) has emerged as a compound of significant interest. This cyclobutane derivative, characterized by its unique aminocyclobutyl structure and tert-butyl ester group, is widely utilized in drug discovery, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for "CAS 2580202-23-7 supplier," "Tert-butyl 2-(2-aminocyclobutyl)acetate synthesis," or "aminocyclobutyl derivatives applications," reflecting its growing relevance.

The molecular formula of Tert-butyl 2-(2-aminocyclobutyl)acetate (C₁₀H₁₉NO₂) highlights its balanced hydrophobicity and reactivity, making it a versatile building block. Its tert-butyl moiety enhances stability during synthetic processes, while the 2-aminocyclobutyl core contributes to conformational rigidity—a feature increasingly sought after in modern small-molecule drug design. Recent studies, such as those addressing "cyclobutane in medicinal chemistry 2024," underscore its potential in creating targeted therapies for neurological disorders and metabolic diseases.

From an industrial perspective, the demand for high-purity 2580202-23-7 has risen alongside advancements in peptide mimetics and bioactive scaffolds. The compound’s compatibility with cross-coupling reactions and enantioselective catalysis aligns with sustainable chemistry trends, answering frequent queries like "green synthesis of cyclobutyl compounds." Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

Innovative applications of Tert-butyl 2-(2-aminocyclobutyl)acetate extend to material science, where its rigid structure aids in developing advanced polymers with tailored thermal properties. Searches for "cyclobutane-based materials" and "heat-resistant polymer additives" correlate with this niche application. Furthermore, the compound’s role in chiral auxiliary synthesis supports asymmetric manufacturing processes—a hot topic in "2024 chiral technology reports."

Regulatory and safety profiles of CAS No. 2580202-23-7 remain compliant with global chemical inventories (e.g., TSCA, REACH). However, users often inquire about "storage conditions for aminocyclobutyl esters"—best practices recommend inert atmospheres and moisture-free environments to preserve integrity. The compound’s low ecotoxicity also positions it favorably in "eco-friendly intermediate" discussions.

Future research directions may explore Tert-butyl 2-(2-aminocyclobutyl)acetate in bioconjugation techniques or proteolysis-targeting chimeras (PROTACs), addressing trending queries like "next-gen drug modalities." As synthetic methodologies advance—particularly flow chemistry and photocatalysis—this compound’s scalability and cost-efficiency are likely to improve, further solidifying its industrial importance.